Cas no 2228332-94-1 (tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate
• CAS No: 2228332-94-1
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6258772
• PubChem ID: 165785427
• Update Time: 2025-05-25

tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate
• EN300-1883890
• 2228332-94-1

• Inchi： 1S/C13H16FNO2/c1-5-9-8-10(6-7-11(9)14)15-12(16)17-13(2,3)4/h5-8H,1H2,2-4H3,(H,15,16)
• InChI Key： YDIIUVVOGKLPNG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate

Comprehensive Overview of tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate (CAS No. 2228332-94-1)

tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate (CAS No. 2228332-94-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl carbamate group and 3-ethenyl-4-fluorophenyl moiety, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its unique structural features and reactivity.

The compound's CAS number 2228332-94-1 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a fluorine atom and a vinyl group, offers versatility in synthetic chemistry. Recent studies highlight its utility in cross-coupling reactions and polymerization processes, aligning with the growing demand for sustainable and efficient chemical synthesis methods. This aligns with the broader industry trend toward green chemistry and atom economy.

In the context of pharmaceutical intermediates, tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate is often explored for its potential in designing kinase inhibitors and antiviral agents. The fluorophenyl moiety, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable fragment in medicinal chemistry. Current research trends also focus on its application in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

From an industrial perspective, the compound's synthesis and scalability are critical topics. Optimizing large-scale production while minimizing environmental impact is a key challenge addressed in recent publications. The use of catalytic methods and flow chemistry has been proposed to improve yield and reduce waste, reflecting the industry's shift toward sustainable manufacturing.

Another area of interest is the compound's potential in material science. Its ethenyl group allows for incorporation into polymers, enabling the development of advanced materials with tailored properties. This has implications for electronics, coatings, and adhesives, where precision in molecular design is paramount.

For researchers and industry professionals, understanding the spectroscopic data and analytical methods for tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate is essential. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stability. These analytical insights are crucial for ensuring reproducibility in both academic and industrial settings.

In summary, tert-butyl N-(3-ethenyl-4-fluorophenyl)carbamate (CAS No. 2228332-94-1) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.